Phenylhydrazinium sulphate (2:1)
Overview
Description
Phenylhydrazinium sulphate (2:1) is an organic compound consisting of a phenyl group and a hydrazinium ion linked together by a sulphate group. It is a white, crystalline solid with a melting point of around 190°C and a boiling point of approximately 250°C. It is soluble in water and alcohol, and insoluble in chloroform, ether, and benzene. Phenylhydrazinium sulphate (2:1) is an important chemical compound used in a variety of scientific and industrial applications.
Scientific Research Applications
Spectrophotometric Analysis
Phenylhydrazinium sulphate is used in spectrophotometric methods for the determination of trace amounts of hydrazine in water samples . This application is crucial for environmental monitoring and ensuring water quality.
Hazard Classification & Labelling
The compound’s hazard classification and labelling are essential for safe handling and use in research settings. It is classified based on the CLP (Classification Labelling and Packaging) Regulation, which helps in maintaining safety standards .
Analytical Chemistry
In analytical chemistry, Phenylhydrazinium sulphate is utilized for its reducing properties. It can reduce ferric ions to ferrous ions, which then react with other reagents to form detectable complexes .
Safety and Hazards
Phenylhydrazinium sulphate (2:1) is classified as a Category 1B carcinogen, suspected of causing genetic defects (Category 2), and toxic if inhaled, in contact with skin, or if swallowed (all Category 3). It causes damage to organs through prolonged or repeated exposure (Category 1), serious eye irritation (Category 2), skin irritation (Category 2), and may cause an allergic skin reaction (Category 1). It is also very toxic to aquatic life (Acute Category 1) .
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Phenylhydrazinium sulphate (2:1). Factors such as temperature, pH, and the presence of other compounds can affect how Phenylhydrazinium sulphate (2:1) interacts with its targets and its overall effectiveness
properties
IUPAC Name |
phenylhydrazine;sulfuric acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H8N2.H2O4S/c2*7-8-6-4-2-1-3-5-6;1-5(2,3)4/h2*1-5,8H,7H2;(H2,1,2,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSKCKIQJTWVQLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NN.C1=CC=C(C=C1)NN.OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60966390 |
Source
|
| Record name | Sulfuric acid--phenylhydrazine (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60966390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenylhydrazinium sulphate (2:1) | |
CAS RN |
52033-74-6 |
Source
|
| Record name | Phenylhydrazinium sulphate (2:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052033746 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid--phenylhydrazine (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60966390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phenylhydrazinium sulphate (2:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.367 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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